molecular formula C6H10O5S B6151614 2-(4,4-dioxo-1,4lambda6-oxathian-2-yl)acetic acid CAS No. 1891160-02-3

2-(4,4-dioxo-1,4lambda6-oxathian-2-yl)acetic acid

Cat. No.: B6151614
CAS No.: 1891160-02-3
M. Wt: 194.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Chemical Reactions Analysis

2-(4,4-dioxo-1,4lambda6-oxathian-2-yl)acetic acid undergoes various chemical reactions, including:

Scientific Research Applications

2-(4,4-dioxo-1,4lambda6-oxathian-2-yl)acetic acid has a wide range of scientific research applications:

    Chemistry: Used in the synthesis of complex organic molecules and as a building block for polymers.

    Biology: Investigated for its potential biological activities and interactions with biomolecules.

    Medicine: Explored for its potential use in drug development and as a precursor for pharmaceutical compounds.

    Industry: Utilized in the development of catalysts and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(4,4-dioxo-1,4lambda6-oxathian-2-yl)acetic acid involves its interaction with molecular targets and pathways. The compound’s sulfone group can participate in redox reactions, influencing cellular processes. Additionally, its carboxylic acid group can form hydrogen bonds and ionic interactions with biological molecules, affecting their function .

Comparison with Similar Compounds

2-(4,4-dioxo-1,4lambda6-oxathian-2-yl)acetic acid can be compared with similar compounds such as:

The uniqueness of this compound lies in its specific combination of functional groups and ring structure, which contribute to its diverse applications and reactivity.

Properties

CAS No.

1891160-02-3

Molecular Formula

C6H10O5S

Molecular Weight

194.2

Purity

95

Origin of Product

United States

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